2-S-glutathionylcaffeic acid
2-S-glutathionylcaffeic acid
Brand Name:
Vulcanchem
CAS No.:
100045-68-9
VCID:
VC0010564
InChI:
InChI=1S/C19H23N3O10S/c20-10(19(31)32)3-5-13(24)22-11(18(30)21-7-15(27)28)8-33-17-9(2-6-14(25)26)1-4-12(23)16(17)29/h1-2,4,6,10-11,23,29H,3,5,7-8,20H2,(H,21,30)(H,22,24)(H,25,26)(H,27,28)(H,31,32)/b6-2+
SMILES:
C1=CC(=C(C(=C1C=CC(=O)O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O)O
Molecular Formula:
C19H23N3O10S
Molecular Weight:
485.5 g/mol
2-S-glutathionylcaffeic acid
CAS No.: 100045-68-9
Main Products
VCID: VC0010564
Molecular Formula: C19H23N3O10S
Molecular Weight: 485.5 g/mol
| CAS No. | 100045-68-9 |
|---|---|
| Product Name | 2-S-glutathionylcaffeic acid |
| Molecular Formula | C19H23N3O10S |
| Molecular Weight | 485.5 g/mol |
| IUPAC Name | 2-amino-5-[[3-[6-[(E)-2-carboxyethenyl]-2,3-dihydroxyphenyl]sulfanyl-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C19H23N3O10S/c20-10(19(31)32)3-5-13(24)22-11(18(30)21-7-15(27)28)8-33-17-9(2-6-14(25)26)1-4-12(23)16(17)29/h1-2,4,6,10-11,23,29H,3,5,7-8,20H2,(H,21,30)(H,22,24)(H,25,26)(H,27,28)(H,31,32)/b6-2+ |
| Standard InChIKey | ILYQAUGSZQOWCA-QHHAFSJGSA-N |
| Isomeric SMILES | C1=CC(=C(C(=C1/C=C/C(=O)O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O)O |
| SMILES | C1=CC(=C(C(=C1C=CC(=O)O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O)O |
| Canonical SMILES | C1=CC(=C(C(=C1C=CC(=O)O)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O)O |
| Sequence | XXG |
| Synonyms | 2-GSCA 2-S-glutathionylcaffeic acid |
| PubChem Compound | 6438859 |
| Last Modified | Nov 11 2021 |
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